Cas no 19530-43-9 (2-(ALLYLOXY)-1-NAPHTHALDEHYDE)

• Product Name: 2-(ALLYLOXY)-1-NAPHTHALDEHYDE
• CAS No: 19530-43-9
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• MDL: MFCD00231645
• CID: 908191
• PubChem ID: 2766876
• Update Time: 2025-11-02

2-(ALLYLOXY)-1-NAPHTHALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 2-(ALLYLOXY)-1-NAPHTHALDEHYDE
• 2-prop-2-enoxynaphthalene-1-carbaldehyde
• ASISCHEM R21999
• 2-allyloxynaphthalene-1-carbaldehyde
• 2-Allyloxy-naphthalene-1-carbaldehyde
• 19530-43-9
• 2-[(Prop-2-en-1-yl)oxy]naphthalene-1-carbaldehyde
• LWQBRUUHCKGAEN-UHFFFAOYSA-N
• CS-0318346
• 11F-907
• DTXSID40377602
• 2-(prop-2-en-1-yloxy)naphthalene-1-carbaldehyde
• DA-43372
• J-506187
• 2-allyloxy-naphthaldehyde
• SCHEMBL4266742
• MFCD00231645
• STK199250
• AKOS000295641

• MDL： MFCD00231645
• Inchi： 1S/C14H12O2/c1-2-9-16-14-8-7-11-5-3-4-6-12(11)13(14)10-15/h2-8,10H,1,9H2
• InChI Key： LWQBRUUHCKGAEN-UHFFFAOYSA-N
• SMILES： O(CC=C)C1=CC=C2C=CC=CC2=C1C=O

Computed Properties

• Exact Mass: 212.08400
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Melting Point: 81-83°C
• PSA: 26.30000
• LogP: 3.21710

2-(ALLYLOXY)-1-NAPHTHALDEHYDE Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(ALLYLOXY)-1-NAPHTHALDEHYDE

Comprehensive Guide to 2-(ALLYLOXY)-1-NAPHTHALDEHYDE (CAS No. 19530-43-9): Properties, Applications, and Market Insights

2-(ALLYLOXY)-1-NAPHTHALDEHYDE (CAS No. 19530-43-9) is a specialized organic compound widely used in pharmaceutical and fine chemical industries. This aromatic aldehyde derivative is known for its unique chemical structure, combining a naphthalene core with an allyloxy functional group. The compound's molecular formula is C₁₄H₁₂O₂, and it typically appears as a pale yellow to white crystalline powder under standard conditions.

In recent years, 2-(ALLYLOXY)-1-NAPHTHALDEHYDE has gained significant attention in drug discovery and material science research. Its versatile reactivity makes it valuable for synthesizing various heterocyclic compounds, particularly in developing pharmaceutical intermediates. Researchers frequently search for "19530-43-9 applications" and "allyloxy naphthaldehyde synthesis," reflecting growing interest in this compound's potential.

The chemical properties of 2-(ALLYLOXY)-1-NAPHTHALDEHYDE make it particularly useful in organic synthesis. With a melting point range of 85-88°C and moderate solubility in common organic solvents, it serves as an excellent building block for complex molecular architectures. Its aldehyde group provides a reactive site for condensation reactions, while the allyloxy moiety offers opportunities for further functionalization through click chemistry or other transformations.

Current research trends highlight the compound's role in developing fluorescent probes and photoactive materials. Many scientists are investigating "naphthaldehyde derivatives for sensing applications" and "allyloxy aromatic aldehydes in material science." These applications leverage the compound's conjugated π-electron system, which can be tailored for specific optical properties.

From a commercial perspective, 2-(ALLYLOXY)-1-NAPHTHALDEHYDE is available through specialized chemical suppliers with typical purity grades ranging from 95% to 99%. Market analysis shows increasing demand for this compound, particularly from pharmaceutical research and academic laboratories. Pricing varies depending on quantity and purity, with current trends showing stable supply chains despite global chemical market fluctuations.

Quality control for CAS 19530-43-9 typically involves HPLC analysis, with specifications including residual solvent content and heavy metal limits. Storage recommendations generally suggest keeping the compound in a cool, dry place away from light, with some suppliers offering stabilized versions for extended shelf life. These details are frequently searched as "2-(ALLYLOXY)-1-NAPHTHALDEHYDE storage conditions" and "19530-43-9 technical specifications."

The synthetic versatility of 2-(ALLYLOXY)-1-NAPHTHALDEHYDE continues to inspire new applications. Recent patent literature reveals its use in developing advanced materials and bioactive molecules. Researchers are particularly interested in its potential for creating metal-organic frameworks (MOFs) and catalytic systems, areas that represent cutting-edge developments in chemical science.

Environmental and safety considerations for 2-(ALLYLOXY)-1-NAPHTHALDEHYDE follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. These precautions align with general laboratory safety standards and address common search queries like "19530-43-9 safety data" and "allyloxy naphthaldehyde handling."

Future prospects for 2-(ALLYLOXY)-1-NAPHTHALDEHYDE appear promising, with potential expansions into green chemistry applications and sustainable synthesis methods. The compound's structural features make it amenable to various catalytic transformations and biocatalytic processes, aligning with current trends toward environmentally friendly chemical production.

For researchers and industry professionals seeking detailed technical information, analytical data for 2-(ALLYLOXY)-1-NAPHTHALDEHYDE typically includes ¹H NMR, ¹³C NMR, and mass spectra, along with IR characterization. These analytical methods provide comprehensive quality verification and are frequently referenced in searches for "19530-43-9 spectral data" and "allyloxy naphthaldehyde characterization."

In conclusion, 2-(ALLYLOXY)-1-NAPHTHALDEHYDE (CAS No. 19530-43-9) represents an important building block in modern chemical research and development. Its unique combination of aromatic and allylic functionalities continues to enable innovative applications across multiple scientific disciplines, from medicinal chemistry to advanced materials engineering. As research progresses, this compound is likely to maintain its relevance in addressing current and future chemical challenges.